Cas no 1638761-34-8 (6,6-Difluoro-3-azabicyclo[3.2.0]heptane hydrochloride)

6,6-Difluoro-3-azabicyclo[3.2.0]heptane hydrochloride structure
1638761-34-8 structure
Product Name:6,6-Difluoro-3-azabicyclo[3.2.0]heptane hydrochloride
CAS No:1638761-34-8
MF:C6H10ClF2N
MW:169.60010766983
MDL:MFCD27987030
CID:3047612
PubChem ID:91933771
Update Time:2025-10-05

6,6-Difluoro-3-azabicyclo[3.2.0]heptane hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 6,6-Difluoro-3-azabicyclo[3.2.0]heptane hydrochloride
    • MFCD27987030
    • 3-Azabicyclo[3.2.0]heptane, 6,6-difluoro-, hydrochloride (1:1)
    • 6,6-difluoro-3-azabicyclo[3.2.0]heptane;hydrochloride
    • 6,6-difluoro-3-azabicyclo[3.2.0]heptane hcl
    • NQC76134
    • SB11764
    • AS-51023
    • EN300-6480684
    • 6,6-Difluoro-3-azabicyclo[3.2.0]heptanehydrochloride
    • 897-672-8
    • 1638761-34-8
    • CS-0046696
    • AKOS025396197
    • P11725
    • 6,6-difluoro-3-azabicyclo(3.2.0)heptane hydrochloride
    • MDL: MFCD27987030
    • Inchi: 1S/C6H9F2N.ClH/c7-6(8)1-4-2-9-3-5(4)6;/h4-5,9H,1-3H2;1H
    • InChI Key: NJBGNMIKAIZJQQ-UHFFFAOYSA-N
    • SMILES: Cl.FC1(CC2CNCC21)F

Computed Properties

  • Exact Mass: 169.0469833Da
  • Monoisotopic Mass: 169.0469833Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 135
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12Ų

6,6-Difluoro-3-azabicyclo[3.2.0]heptane hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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Enamine
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Enamine
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Enamine
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Enamine
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